Cas no 66756-57-8 (DIOSBULBIN-D)

DIOSBULBIN-D Properties

Names and Identifiers

• DIOSBULBIN-D
• Diosbulbin D
• [ "" ]
• CHEBI:175356
• NSC310637
• 66756-57-8
• AKOS032948699
• NSC 310637
• NSC-310637
• 7,10-Methano-2H-pyrano(4,3-g)(3)benzoxepin-4,6,8(1H)-trione, 2-(3-furanyl)octahydro-11b-methyl-, (2S-(2alpha,4abeta,6aalpha,7alpha,10alpha,11abeta,11bbeta))-
• CS-0024181
• 2-(Furan-3-yl)-11b-methyloctahydro-2H-7,10-methanopyrano[4,3-g][3]benzoxepine-4,6,8(1H)-trione
• 8-(uran-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecane-3,6,15-trione
• 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecane-3,6,15-trione
• 4-TERT-BUTYLCYCLOHEXANONEDIETHYLACETAL
• DTXSID50985333
• HY-N3765
• 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.0^{2,11}.0^{5,10}]hexadecane-3,6,15-trione
• FS-8939
• 15,16-Epoxy-19-nor-6-oxo-13(16),14-clerodadiene-17,12:18,2-diolide
• 2-(furan-3-yl)-11b-methyloctahydro-2h-7,10-methanooxepino[4,5-f]isochromene-4,6,8(1h)-trione
• (2S)-2beta-(3-Furyl)-4aalpha,5,6abeta,7,10,11,11aalpha,11b-octahydro-11bbeta-methyl-7beta,10beta-methano-2H-pyrano[4,3-g][3]benzoxepine-4,6,8(1H)-trione
• Neodiosbulbin
• 8-(FURAN-3-YL)-10-METHYL-7,14-DIOXATETRACYCLO[11.2.1.0(2),(1)(1).0?,(1)?]HEXADECANE-3,6,15-TRIONE
• DA-62906
• 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo(11.2.1.0^(2,11).0^(5,10))hexadecane-3,6,15-trione
• +Expand

• MDL： MFCD20260794
• InChIKey： QWOKKHXWFDAJCZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19NO2S/c1-2-3-4-5-6-7-8-12(9,10)11/h2-8H2,1H3,(H2,9,10,11)
• SMILES： CCCCCCCCS(=O)(=O)N

Computed Properties

• Exact Mass: 344.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 344.12598835g/mol
• Heavy Atom Count: 25
• Complexity: 644
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• LogP: 2.43070
• PSA: 82.81000
• Boiling Point: 303.7±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 137.5±23.2 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3